Cas no 2419472-53-8 (1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole)

• Product Name: 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole
• CAS No: 2419472-53-8
• MF: C₁₃H₉Cl₂N₃O₂S
• MW: 342.200459241867
• CID: 5359379
• Update Time: 2025-07-23

1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-Dichlorophenyl)sulfonyl]-5-methyl-1H-benzotriazole
• 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole

• Inchi： 1S/C13H9Cl2N3O2S/c1-8-2-4-12-11(6-8)16-17-18(12)21(19,20)13-5-3-9(14)7-10(13)15/h2-7H,1H3
• InChI Key： DPEXNPOWVAOLLO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2Cl)(=O)=O)C2=CC=C(C)C=C2N=N1

Experimental Properties

• Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.4±60.0 °C(Predicted)
• pka: -2.87±0.30(Predicted)

Additional information on 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole

Introduction to 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole (CAS No. 2419472-53-8)

The compound 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole (CAS No. 2419472-53-8) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The molecule combines a benzotriazole core with a sulfonyl group, positioned at the 1-position of the triazole ring, and a methyl substituent at the 5-position. Such structural motifs are often associated with enhanced binding affinity and selectivity in drug design.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The benzotriazole moiety is well-known for its role in various bioactive molecules, including antifungal, antiviral, and anticancer agents. The presence of a sulfonyl group further enhances its pharmacological profile by contributing to hydrogen bonding interactions and improving solubility in biological systems. The specific arrangement of these functional groups in 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole suggests it may exhibit potent activity against a range of targets.

In particular, the 2,4-dichlorobenzenesulfonyl part of the molecule is critical for its interactions with biological targets. Chlorine substituents are frequently employed in drug design to modulate electronic properties and improve metabolic stability. The combination of these features makes this compound an attractive candidate for further investigation in medicinal chemistry. Preliminary computational studies have suggested that the compound may interact with proteins through multiple binding sites, potentially leading to high-affinity interactions with therapeutic targets.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The benzotriazole scaffold is known for its versatility in drug design, and modifications at the 5-position can significantly alter its biological activity. In recent years, researchers have focused on optimizing such scaffolds to develop drugs with improved efficacy and reduced side effects. The methyl group at the 5-position in 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole appears to be strategically placed to enhance binding interactions while maintaining favorable pharmacokinetic properties.

Experimental investigations have begun to uncover the biological activity of this compound. Initial assays have shown promising results in vitro, particularly against certain enzymatic targets relevant to inflammation and cancer. The sulfonyl group has been identified as a key pharmacophore for these interactions, mediating hydrogen bonding and electrostatic interactions with target residues. Furthermore, the dichlorobenzene moiety contributes to hydrophobic interactions, further stabilizing binding.

The synthesis of 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key intermediates efficiently. These methods not only improve yield but also allow for greater flexibility in modifying the structure for optimization purposes.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for studying enzyme mechanisms. Additionally, its ability to interact with multiple targets suggests it may be useful in multitarget drug discovery efforts—a strategy gaining increasing traction in modern drug development.

As research continues to evolve, new insights into the biological activity and mechanism of action of 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole are expected to emerge. Collaborative efforts between computational chemists and experimental biologists will be crucial in elucidating how this molecule interacts with biological systems at both molecular and cellular levels. Such studies will provide valuable information for guiding future drug development efforts.

The broader implications of this research are significant for the pharmaceutical industry and academia alike. By developing novel compounds like 1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole, researchers are paving the way for new treatments targeting various diseases. The integration of computational modeling with high-throughput screening has accelerated the discovery process significantly over recent years.

In conclusion,1-(2,4-dichlorobenzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole (CAS No. 2419472-53-8) stands out as a promising candidate for further exploration in medicinal chemistry due to its unique structural features and promising biological activities. Its development reflects ongoing advancements in drug design principles and underscores the importance of interdisciplinary collaboration in advancing healthcare solutions.